1. Home
  2. Product
  3. Main Products
  4. 2-Chloro-5-[5-[(E)-[3-[(4-methoxyphenyl)methyl]-4-oxo-2-phenylimino-1,3-thiazolidin-5-ylidene]methyl]furan-2-yl]benzoic acid
2-Chloro-5-[5-[(E)-[3-[(4-methoxyphenyl)methyl]-4-oxo-2-phenylimino-1,3-thiazolidin-5-ylidene]methyl]furan-2-yl]benzoic acid 2-Chloro-5-[5-[(E)-[3-[(4-methoxyphenyl)methyl]-4-oxo-2-phenylimino-1,3-thiazolidin-5-ylidene]methyl]furan-2-yl]benzoic acid
Brand Name: Vulcanchem
CAS No.: 664349-07-9
VCID: VC0423491
InChI: InChI=1S/C29H21ClN2O5S/c1-36-21-10-7-18(8-11-21)17-32-27(33)26(38-29(32)31-20-5-3-2-4-6-20)16-22-12-14-25(37-22)19-9-13-24(30)23(15-19)28(34)35/h2-16H,17H2,1H3,(H,34,35)/b26-16+,31-29?
SMILES: COC1=CC=C(C=C1)CN2C(=O)C(=CC3=CC=C(O3)C4=CC(=C(C=C4)Cl)C(=O)O)SC2=NC5=CC=CC=C5
Molecular Formula: C29H21ClN2O5S
Molecular Weight: 545g/mol

2-Chloro-5-[5-[(E)-[3-[(4-methoxyphenyl)methyl]-4-oxo-2-phenylimino-1,3-thiazolidin-5-ylidene]methyl]furan-2-yl]benzoic acid

CAS No.: 664349-07-9

Main Products

VCID: VC0423491

Molecular Formula: C29H21ClN2O5S

Molecular Weight: 545g/mol

2-Chloro-5-[5-[(E)-[3-[(4-methoxyphenyl)methyl]-4-oxo-2-phenylimino-1,3-thiazolidin-5-ylidene]methyl]furan-2-yl]benzoic acid - 664349-07-9

CAS No. 664349-07-9
Product Name 2-Chloro-5-[5-[(E)-[3-[(4-methoxyphenyl)methyl]-4-oxo-2-phenylimino-1,3-thiazolidin-5-ylidene]methyl]furan-2-yl]benzoic acid
Molecular Formula C29H21ClN2O5S
Molecular Weight 545g/mol
IUPAC Name 2-chloro-5-[5-[(E)-[3-[(4-methoxyphenyl)methyl]-4-oxo-2-phenylimino-1,3-thiazolidin-5-ylidene]methyl]furan-2-yl]benzoic acid
Standard InChI InChI=1S/C29H21ClN2O5S/c1-36-21-10-7-18(8-11-21)17-32-27(33)26(38-29(32)31-20-5-3-2-4-6-20)16-22-12-14-25(37-22)19-9-13-24(30)23(15-19)28(34)35/h2-16H,17H2,1H3,(H,34,35)/b26-16+,31-29?
Standard InChIKey AJHQVFISCRIBFO-JWJSUCBNSA-N
Isomeric SMILES COC1=CC=C(C=C1)CN2C(=O)/C(=C\C3=CC=C(O3)C4=CC(=C(C=C4)Cl)C(=O)O)/SC2=NC5=CC=CC=C5
SMILES COC1=CC=C(C=C1)CN2C(=O)C(=CC3=CC=C(O3)C4=CC(=C(C=C4)Cl)C(=O)O)SC2=NC5=CC=CC=C5
Canonical SMILES COC1=CC=C(C=C1)CN2C(=O)C(=CC3=CC=C(O3)C4=CC(=C(C=C4)Cl)C(=O)O)SC2=NC5=CC=CC=C5
PubChem Compound 1740051
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19